2-(Diethoxymethyl)-1,1-diethoxybutane
Overview
Description
2-(Diethoxymethyl)-1,1-diethoxybutane, also known as DEMEDB, is a chemical compound that belongs to the family of aliphatic compounds. It is a colorless liquid that possesses a fruity odor. DEMEDB has several applications in scientific research, particularly in the field of organic chemistry.
Scientific Research Applications
Pyrolysis Chemistry
- Study Title: "Exploration of the pyrolysis chemistry of 1,1-diethoxybutane: A flow reactor and kinetic modeling study" (Zeng et al., 2019).
- Summary: This study focuses on the pyrolysis of 1,1-diethoxybutane, a potential biofuel, using a flow reactor. It involves detailed kinetic modeling to understand the consumption pathways and formation of intermediates and products. It highlights the H-abstraction reactions and intra-molecular elimination as key processes.
Synthesis and Catalysis
- Study Title: "Thermodynamic and kinetic studies for synthesis of the acetal (1,1-diethoxybutane) catalyzed by Amberlyst 47 ion-exchange resin" (Rahaman et al., 2015).
- Summary: This research provides insights into the synthesis of 1,1-diethoxybutane from ethanol and butyraldehyde using Amberlyst 47. It presents detailed thermodynamic and kinetic analyses, which are essential for optimizing the synthesis process.
Photolysis Studies
- Study Title: "The UV photolysis of liquid diethyl ether" (Sonntag et al., 1972).
- Summary: This study explores the photolysis of liquid diethyl ether, leading to various products like ethylene, ethane, and butane. It provides insights into primary processes like homolytic scission of C-O bonds.
Biofuel Additive Synthesis
- Study Title: "Synthesis of the Biofuel Additive 1,1‐Diethoxybutane in a Fixed‐Bed Column with Amberlyst‐15 Wet" (Regufe et al., 2016).
- Summary: This paper discusses the synthesis of 1,1-diethoxybutane as a biofuel additive using Amberlyst-15 in a fixed-bed column. It emphasizes the adsorption mechanisms and kinetic parameters for the synthesis process.
Carbohydrate Modification
- Study Title: "Toward the Synthesis of Modified Carbohydrates by Conjugate Addition of Propane‐1,3‐dithiol to α,β‐Unsaturated Ketones" (Valdersnes et al., 2012).
- Summary: This research focuses on synthesizing modified carbohydrates using 1,1-diethoxy-5-hydroxypent-3-yn-2-one derivatives, highlighting a novel approach in carbohydrate chemistry.
properties
IUPAC Name |
2-(diethoxymethyl)-1,1-diethoxybutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28O4/c1-6-11(12(14-7-2)15-8-3)13(16-9-4)17-10-5/h11-13H,6-10H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCQYNBXLQEBEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(OCC)OCC)C(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50496555 |
Source
|
| Record name | 2-(Diethoxymethyl)-1,1-diethoxybutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50496555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30989-69-6 |
Source
|
| Record name | 2-(Diethoxymethyl)-1,1-diethoxybutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50496555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Diethoxymethyl)-1,1-diethoxybutane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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